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Compound of Interest

Compound Name: 5-Hydroxydecanoate sodium

Cat. No.: B1264779 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility, storage, and biological

activity of 5-Hydroxydecanoate sodium (5-HD), a selective blocker of mitochondrial ATP-

sensitive potassium (mitoKATP) channels. This document also includes comprehensive

protocols for the preparation of 5-HD solutions and its application in both in vivo and in vitro

experimental models of ischemia-reperfusion injury.

Introduction
5-Hydroxydecanoate sodium is a valuable pharmacological tool for investigating the role of

mitoKATP channels in cellular processes, particularly in the context of cardioprotection and

ischemic preconditioning. Its ability to selectively inhibit these channels allows researchers to

dissect the signaling pathways involved in cell survival and death under conditions of cellular

stress.

Physicochemical Properties and Solubility
5-Hydroxydecanoate sodium is a white to off-white solid. It is the sodium salt of 5-

hydroxydecanoic acid.

Table 1: Solubility of 5-Hydroxydecanoate Sodium

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1264779?utm_src=pdf-interest
https://www.benchchem.com/product/b1264779?utm_src=pdf-body
https://www.benchchem.com/product/b1264779?utm_src=pdf-body
https://www.benchchem.com/product/b1264779?utm_src=pdf-body
https://www.benchchem.com/product/b1264779?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1264779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Solubility Observations Citations

Water 10 mg/mL
Forms a clear

solution.[1][2]
[1][2]

Water (under specific

conditions)
25 mg/mL

Enhanced solubility

can be achieved.[1]
[1]

Dimethyl Sulfoxide

(DMSO)
10 mg/mL

Forms a clear

solution.[2]
[2]

DMSO
12.5 mg/mL (59.45

mM)
[1]

Biological Activity
5-Hydroxydecanoate sodium is a selective blocker of ATP-sensitive potassium (KATP)

channels, with a particular affinity for those located in the inner mitochondrial membrane

(mitoKATP channels).[3] The IC50 for this inhibition is approximately 30 μM.[3] By blocking

these channels, 5-HD can abolish the protective effects of ischemic preconditioning, a

phenomenon where brief periods of ischemia protect against subsequent prolonged ischemic

insults.[4] Its mechanism of action involves modulating mitochondrial function, including

processes like calcium homeostasis and the production of reactive oxygen species (ROS).[3]

Signaling Pathway
The diagram below illustrates the proposed signaling pathway involving 5-Hydroxydecanoate
sodium and the mitochondrial ATP-sensitive potassium (mitoKATP) channel in the context of

ischemic preconditioning.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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